Cas no 6222-01-1 (Acetic acid, trifluoro-, cyclododecyl ester)

Acetic acid, trifluoro-, cyclododecyl ester structure
6222-01-1 structure
Product Name:Acetic acid, trifluoro-, cyclododecyl ester
CAS No:6222-01-1
MF:C14H23F3O2
MW:280.32643532753
CID:453947
PubChem ID:526008
Update Time:2025-04-19

Acetic acid, trifluoro-, cyclododecyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, trifluoro-, cyclododecyl ester
    • DTXSID40335560
    • 6222-01-1
    • ZZQDHMBQHCVNRA-UHFFFAOYSA-N
    • Cyclododecanol, TFA
    • Inchi: 1S/C14H23F3O2/c15-14(16,17)13(18)19-12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
    • InChI Key: ZZQDHMBQHCVNRA-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC1CCCCCCCCCCC1)(F)F

Computed Properties

  • Exact Mass: 280.16509
  • Monoisotopic Mass: 280.16501446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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